1-(M-tolyl)cyclopropanamine hydrochloride
Overview
Description
1-(M-tolyl)cyclopropanamine hydrochloride is a chemical compound with the molecular formula C10H14ClN . It has a molecular weight of 183.68 g/mol . The compound is an off-white solid .
Molecular Structure Analysis
The IUPAC name for this compound is 1-(3-methylphenyl)cyclopropanamine hydrochloride . The InChI code is 1S/C10H13N.ClH/c1-8-3-2-4-9(7-8)10(11)5-6-10;/h2-4,7H,5-6,11H2,1H3;1H . The canonical SMILES representation is CC1=CC(=CC=C1)C2(CC2)N .Physical And Chemical Properties Analysis
The compound has a molecular weight of 147.22 g/mol . It has a computed XLogP3-AA value of 1.5, indicating its lipophilicity . The compound has one hydrogen bond donor and one hydrogen bond acceptor . The topological polar surface area is 26 Ų . The compound has a rotatable bond count of 1 .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-(M-tolyl)cyclopropanamine hydrochloride, also known as 1-m-Tolyl-cyclopropylamine hydrochloride:
Pharmaceutical Research
1-(M-tolyl)cyclopropanamine hydrochloride is often explored for its potential as a pharmaceutical intermediate. Its unique structure makes it a valuable building block in the synthesis of various therapeutic agents, particularly in the development of novel antidepressants and antipsychotic medications .
Neurochemical Studies
This compound is used in neurochemical research to study the effects of cyclopropylamines on neurotransmitter systems. It helps in understanding the modulation of neurotransmitter release and uptake, which is crucial for developing treatments for neurological disorders such as depression and anxiety .
Organic Synthesis
In organic chemistry, 1-(M-tolyl)cyclopropanamine hydrochloride serves as a versatile reagent. It is employed in the synthesis of complex organic molecules, including heterocycles and natural product analogs. Its cyclopropylamine moiety is particularly useful in creating strained ring systems that are key intermediates in various synthetic pathways .
Material Science
Researchers in material science utilize this compound to develop new materials with unique properties. Its incorporation into polymer matrices can enhance the mechanical and thermal properties of the resulting materials, making them suitable for advanced applications in coatings, adhesives, and nanocomposites .
Chemical Biology
Chemical biologists use this compound to probe biological systems and understand the molecular mechanisms of action of various bioactive molecules. It helps in elucidating the pathways involved in disease progression and identifying potential therapeutic targets.
Sigma-Aldrich Sigma-Aldrich Ambeed Sigma-Aldrich : Sigma-Aldrich : Ambeed : Sigma-Aldrich : Sigma-Aldrich
properties
IUPAC Name |
1-(3-methylphenyl)cyclopropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N.ClH/c1-8-3-2-4-9(7-8)10(11)5-6-10;/h2-4,7H,5-6,11H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLSTYRGZFGWZJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2(CC2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40639858 |
Source
|
| Record name | 1-(3-Methylphenyl)cyclopropan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40639858 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1134683-51-4 |
Source
|
| Record name | 1-(3-Methylphenyl)cyclopropan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40639858 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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